Low-micrometer microplastics (LMMPs), typically in the size range, 1–10 μm, are emerging contaminants ubiquitously present in aquatic systems. However, the quantification of LMMP mixtures in environmental waters is hindered by the limitations of current analytical methods. In this study, we developed a novel analytical method that couples a fractionated membrane filtration with Raman microspectroscopy (μ-Raman) to reliably quantify LMMPs in lake water. The fractionated membrane filtration system recovered >90% of the mixed polystyrene (PS) and poly(methyl methacrylate) (PMMA) LMMPs (i.e., 1.5, 3, 5, and 8 μm) from water. By separating LMMPs into 1–5 and 5–10 μm size fractions, the quality of the Raman images of small LMMPs (i.e., 1.5 and 3 μm particles) acquired directly on the membrane filters improved substantially. The reliability of LMMP Raman imaging was further improved by tracking the sum and product of their three characteristic Raman bands. In this way, the interferent Raman signals from the lake water matrix and membrane filters were significantly suppressed. This method provides a reliable tool to recover, separate, and quantify LMMP mixtures in complex water matrices, paving the way toward a deeper understanding of their environmental implications.

In this study, four poly(diallyl dimethylammonium chloride) (PDDA) with different molecular weights are applied for forward osmosis concentration of high-salinity wastewater; meanwhile, the quantified effect of osmotic pressure and viscosity on the FO water flux is studied systematically. The 35 wt % PDDA (<100 kDa) solution could provide a water flux of 8.8 LMH with DI water as feed, and a water flux of 8.0 LMH with 15,400 ppm synthetic high-salinity wastewater as feed. Osmotic pressure plays a major and positive role in the FO water flux, while viscosity plays a secondary and negative role. Specifically, the FO water flux exhibited a variation of 115% using four PDDA draw solutions with the same viscosity and different osmotic pressures, while it showed a variation of 11.5% with the same osmotic pressure and different viscosities. The relationship of solute diffusion resistivity K and viscosity η was formularized for detailed discussion. The data of 28 polyelectrolyte solutions are summarized and demonstrate similar inference.

This study describes a novel integration of aerobic granular sludge (AGS) with a gravity-driven membrane (GDM) system at a pilot scale with a treatment capacity of approximately 150 L per day to treat raw domestic wastewater. The treatment performance and energy consumption of the AGS-GDM system were compared to the neighboring full-scale aerobic membrane bioreactor (AeMBR), treating the same wastewater at about 4000(±500) m3 per day. The AGS-GDM system demonstrated superior nutrient (nitrogen and phosphorus) removal as compared to the AeMBR. The GDM unit was continuously supplied with AGS-treated effluent. The GDM unit started with high [ >20 L per m2 per h (LMH) ] flux, which gradually declined. The flux remained quite stable after 15 days reaching 3 LMH after 35 days without any physical or chemical cleaning. Our results suggest that AGS-GDM is a viable technology for decentralized wastewater treatment and reuse in water-scarce regions. The AGS-GDM could easily replace conventional AeMBR technology in the wastewater treatment and reclamation market.

A major tributary of the Yarlung Tsangpo River on the Tibetan Plateau, the Lhasa River, flows through Lhasa, one of the world’s highest-altitude cities. Along with the fast urbanization and booming tourism industry in Lhasa, pollution of its aquatic environment receives growing concerns. This study quantified the spatiotemporal distributions and potential ecological risk of common antimicrobials in the lower reach of the Lhasa River for the first time and found untreated domestic wastewater to be a key source of pollution. Thirty-four antimicrobials were detected, with concentrations spanning 4 orders of magnitude (0.01–629 ng/L). Spatial variations of antimicrobials were observed, with tetracyclines and macrolides dominated at the upstream and downstream sites of Lhasa city, respectively, due to varying source inputs and different attenuation of antimicrobials. Although only a few antimicrobials pose medium–high ecological risk individually, the simultaneous occurrence of multiple antimicrobials may result in significant ecological toxicity. While the treated wastewater effluent and agricultural runoff combined contributed to 14.2 and 23.5% of the total antimicrobials in the Lhasa River during wet and dry seasons, respectively, the untreated domestic wastewater discharge accounted for the rest. These findings indicate the urgent need for improving the collection system and treatment technology of domestic wastewater in Lhasa.

Water scarcity, security, and deterioration of water quality have been serious environmental issues in Central Asia. This study has investigated the contamination of the Esil river, the only transboundary river originating in Kazakhstan, and implemented the human health risk assessment of heavy metals (HMs; Cd, Pb, Cr(VI), and As) in its relevant 15 surface water bodies. HM concentrations in 2893 water samples were measured over 6 years (2014–2019). The river’s water quality was classified between “marginal” and “good,” but nine sites revealed worsened quality during the period. The monitored HMs’ median concentrations followed a decreasing order of Cr(VI) (0.0015 mg/L) = As (0.0015 mg/L) > Pb (0.0009 mg/L) > Cd (0.00005 mg/L). Human-induced behaviors, especially industrial activities, were observed to influence the water quality negatively. Due to the growth of cities, municipal wastes and the release of pollutants during construction activities were potential origins of HMs, too. Two exposure scenarios for the human health risk assessment were investigated: the risks from a recreational activity scenario were acceptable, but concerning values were obtained from a household use scenario, including seven sites with hazard index (HI) > 1 and a maximum cancer risk of 7.22 × 10–4.

Water quality monitoring at the point of consumption by consumers can improve the understanding of the microbial risk of drinking water. In this study, drinking water samples were collected by citizen science participants according to their normal drinking sources and behaviors. Among six different sample types, tap water received the most attention per sampling frequency (39%) and weighted importance score, followed by drinking fountain (38%) and personal container (21%). Enumeration of Escherichia coli and the total coliform as indicator organisms showed consistent and good quality in water samples from tap water and drinking fountains but significantly higher detection frequencies (90 and 90%, respectively) and median concentrations (14 and 252 CFU/100 mL, respectively) in water samples from personal containers. Microbial community analysis based on 16S rRNA gene amplicon sequencing showed that the microbial communities in water samples from personal containers were less diverse than microbial communities in the other water types, the latter of which showed high similarity in the microbial composition and α and β diversity. Several genera that include species of opportunistic pathogens were detected across samples from drinking water sources, while higher total relative abundances of these genera were detected in water samples from personal containers than others.

This article is part of the Resource Recovery and Recycling from Water Streams: Advanced Membrane Technologies and Case Studies special issue. In a paradigm shift toward a circular economy, wastewater can no longer be viewed as the culprit of environmental pollution but rather a source of valuable resources, including clean water, precious metals, renewable energy, and nutrients. The economic value of key resources in water streams can help to offset the cost of water purification/treatment. Reclaimed water has been considered as an alternative source to address issues caused by water shortages. Energy can be extracted from the organic content in wastewater by anaerobic treatment to produce biogas (i.e., renewable fuel). Nutrients in wastewater can also be recovered to produce fertilizers for sustainable agriculture production. Recent interest in these resources has spurred new research aiming to convert water purification/treatment plants into resource recovery facilities. Membrane technology has shown great potential in resource recovery and recycling in terms of its superior treated water quality, efficient nutrient recovery, and sustainable operation, especially under some scenarios in which biological treatment is not feasible. In recent years, the cost of membrane technology continues to decrease while its applicability in resource recovery and recycling is ever increasing. The development of the recycling industry using membrane-based technologies is both environmentally significant and economically attractive. Moreover, the integration of several membrane units could further improve the efficiency of the entire membrane system in capturing multiple resources in a complex water stream. This special issue entitled Resource Recovery and Recycling from Water Streams: Advanced Membrane Technologies and Case Studies brings together 25 papers detailing the latest research advances in the use of membrane technologies for resource recovery. The aim of this special issue’s call for papers was to focus attention on the feasibility of membrane technologies for the recovery and recycling of resources from the full spectrum of water streams. The special issue showcases a broad range of membrane-related topics: (1) methodology for fabricating advanced membranes with emerging nanomaterials and membrane materials, (2) demonstration of diverse membrane technologies for the recovery of resources from water streams, (3) long-term evaluation, membrane fouling/scaling analysis, and cleaning, (4) hybrid membrane processes, and (5) removal of trace organic contaminants. These new research contributions describe significant progress in membrane fabrication and application for resource recovery and recycling. Extensive membrane processes, such as ultrafiltration, nanofiltration, reverse osmosis, forward osmosis, electrodialysis, membrane distillation, and membrane contactors, have demonstrated their feasibility in recovering resources from diverse water streams, including whey, dye, urea, terephthalic acid, and lithium. Moreover, several emerging nanomaterials, such as polyelectrolyte hydrogel, MXene nanosheet, metal–organic frameworks (MOFs), and zwitterionic clusters, have been used to boost the performance of designed membranes for resource recovery. Antifouling, antiscaling, and cleaning strategies during membrane operations are also presented in this special issue. ACS ES&T Water has published research at the forefront of resource recovery/recycling research since the first issue in January 2021, including mechanistic, performance, and economic analysis of multiple technologies for resource recovery/recycling, particularly electrochemical methods. The journal has also published advances in membrane technologies for desalination, water treatment, and water reuse. We are delighted to now showcase these latest developments in membrane technologies for enhanced recovery of resources from complex water streams from around the world. This important topic aligns strategically with the key outcomes from the UN Climate Change Conference in Glasgow in 2021 (COP 26), to accelerate resource management to achieve the net-zero goal and move toward a more circular economy. Reusability may still be the best way to save resources and decrease costs, further enabling sustainable energy strategies and enhanced national security. Derived from our deep concern about these topics, this special issue provides timely and technical guides for recovery and recycling of resources from water streams using advanced membrane technologies. As guest editors of this special issue, we thank all of the authors and reviewers for their thoughtful views and excellent contributions. We hope this special issue can incentivize academia and industry researchers with broad multidisciplinary knowledge and experience to continue to protect existing Earth resources and provide scientific and technical solutions for recovering and/or recycling existing resources. They play a key part in our daily lives, and their good management is crucial for subsequent generations. Xin Li received his Ph.D. from Nanjing University of Science & Technology (China) under the supervision of Prof. Jiansheng Li (2016). He has been a visiting student at the research group of Prof. Bart Van der Bruggen in KU Leuven (Belgium) since 2015 and obtained his Ph.D. degree under the supervision of Prof. Bart Van der Bruggen in the Department of Chemical Engineering in 2017. Then he moved to Singapore Membrane Technology Centre (SMTC) within Nanyang Environment & Water Research Institute (NEWRI) at Nanyang Technological University (NTU), Singapore, as a research fellow in Prof. Rong Wang’s research group. Since 2023, he has served as a membrane specialist at Aquaporin Asia. He has authored more than 40 publications in international journals, books, and book chapters (H-index: 25@google scholar citation, as of May 2023). His research interests include nanomaterials, nanoenhanced membranes, and novel membrane processes for separation. Bart Van der Bruggen is a chemical engineer by education. After obtaining his Ph.D. at KU Leuven, Belgium, he worked as a visiting scientist at the University of North Carolina in Chapel Hill, the Institute for Membrane Technology in Calabria, Italy, and Lappeenranta University of Technology in Finland. In 2004, he obtained a permanent position at KU Leuven in Belgium (professor since 2009), where he leads a group of 20 Ph.D. students in the research division Process Engineering for Sustainable Systems within the Department of Chemical Engineering. He has authored more than 700 publications in international journals (current H-index: 93) and 30 book chapters. He has received several national and international prizes in recognition of his work, including the Prince Sultan Bin Abdulaziz International Prize for Water, 4th Award (2008-2010) in the 3rd Branch - Alternative (Nontraditional) Water Resources. He also served as Executive Editor for the Journal of Chemical Technology and Biotechnology and as Editor-in-Chief for Separation and Purification Technology. He was the Founding President of the World Association of Membrane Societies (WA-MS) from 2017 to 2020 and President of the European Membrane Society (EMS, 2013–2017). His research interests include membrane technologies for water treatment, solvent separation, and sustainable process engineering. Resource recovery is one of his main research areas, including the recovery of phosphate from wastewater, recycling of active pharmaceutical ingredients, concentrate treatment by using electrodialysis and forward osmosis, and other methods such as electrodialysis and pellet crystallization. Hideto Matsuyama received his doctoral degree at Kyoto University, Japan. Before joining Kobe University, he worked at Kyoto Institute of Technology as Assistant Professor and Okayama University as Lecturer and Associate Professor. Since 2004, Prof. Matsuyama has been a full professor at Kobe University. In 2007, he became the Director of Research Center for Membrane and Film Technology. He has served as an Editor of the Journal of Membrane Science since 2018. Prof. Matsuyama has been working on membrane-focused research for more than 30 years, in particular on water purification as well as CO2 separation. Aiming to develop novel membranes, he specializes in microfiltration, ultrafiltration, nanofiltration, reverse osmosis, and gas separation. As of 2021, Prof. Matsuyama has authored approximately 500 scientific journal publications, 17 featured books, and more than 80 patents. Prof. Matsuyama has received eight academic awards, two university excellent researcher awards, and one social contribution award. The featured awards include the Lifetime Achievement Award of Society of Chemical Engineers of Japan (2012) and the Distinguished Paper Award of Advanced Powder Technology (2017). In 2013, he was honored with the Iue Culture Award for his significant contribution to society as a scientist. Yuqing Lin received his B.S. and Ph.D. from Nanjing Tech University, China, in 2010, and 2015, respectively, both in chemical engineering. He was a postdoctoral staff member (research fellow) at Nanyang Technological University, Singapore (2015–2018), and an academic researcher at Kobe University, Japan (2018–2021). Then, he joined East China University of Science and Technology as a distinguished research scientist (full professor). Dr. Lin’s main research fields are chemical and environmental engineering, especially in advanced separations via membrane technology for resolving sustainable energy and environmental issues. He specializes in novel membrane development (such as novel hybrid membranes), low-pressure nanofiltration, high-flux reverse osmosis, and ion exchange membranes for water and wastewater treatment. He has authord more than 40 SCI journal publications (H-index: 24@google scholar citation, as of May 2023). Junfeng Zheng is a postdoctoral associate working with Prof. Bart Van der Bruggen in the Department of Chemical Engineering at KU Leuven, Belgium. He received his Ph.D. in Chemical Engineering from KU Leuven in 2022. Prior to KU Leuven, he completed his M.Eng. and B.A. in environmental engineering at Nanjing University of Science and Technology and Taizhou University. His research focuses on the development of high-performance nanofiltration membranes for water treatment. Resource recovery is his main research area, including zero-liquid discharge of saline textile wastewater, recovery of heavy metals from highly saline water, and advanced membranes for lithium extraction. To date, he has published more than 30 papers in prestigious peer-reviewed journals (H-index: 18, as of May 2023). As the first or corresponding author, he has published 12 papers in high-quality journals, such as Journal of Membrane Science, Journal of Hazardous Materials, Separation and Purification Technology, Chemical Engineering Journal, etc. This article has not yet been cited by other publications. Xin Li received his Ph.D. from Nanjing University of Science & Technology (China) under the supervision of Prof. Jiansheng Li (2016). He has been a visiting student at the research group of Prof. Bart Van der Bruggen in KU Leuven (Belgium) since 2015 and obtained his Ph.D. degree under the supervision of Prof. Bart Van der Bruggen in the Department of Chemical Engineering in 2017. Then he moved to Singapore Membrane Technology Centre (SMTC) within Nanyang Environment & Water Research Institute (NEWRI) at Nanyang Technological University (NTU), Singapore, as a research fellow in Prof. Rong Wang’s research group. Since 2023, he has served as a membrane specialist at Aquaporin Asia. He has authored more than 40 publications in international journals, books, and book chapters (H-index: 25@google scholar citation, as of May 2023). His research interests include nanomaterials, nanoenhanced membranes, and novel membrane processes for separation. Bart Van der Bruggen is a chemical engineer by education. After obtaining his Ph.D. at KU Leuven, Belgium, he worked as a visiting scientist at the University of North Carolina in Chapel Hill, the Institute for Membrane Technology in Calabria, Italy, and Lappeenranta University of Technology in Finland. In 2004, he obtained a permanent position at KU Leuven in Belgium (professor since 2009), where he leads a group of 20 Ph.D. students in the research division Process Engineering for Sustainable Systems within the Department of Chemical Engineering. He has authored more than 700 publications in international journals (current H-index: 93) and 30 book chapters. He has received several national and international prizes in recognition of his work, including the Prince Sultan Bin Abdulaziz International Prize for Water, 4th Award (2008-2010) in the 3rd Branch - Alternative (Nontraditional) Water Resources. He also served as Executive Editor for the Journal of Chemical Technology and Biotechnology and as Editor-in-Chief for Separation and Purification Technology. He was the Founding President of the World Association of Membrane Societies (WA-MS) from 2017 to 2020 and President of the European Membrane Society (EMS, 2013–2017). His research interests include membrane technologies for water treatment, solvent separation, and sustainable process engineering. Resource recovery is one of his main research areas, including the recovery of phosphate from wastewater, recycling of active pharmaceutical ingredients, concentrate treatment by using electrodialysis and forward osmosis, and other methods such as electrodialysis and pellet crystallization. Hideto Matsuyama received his doctoral degree at Kyoto University, Japan. Before joining Kobe University, he worked at Kyoto Institute of Technology as Assistant Professor and Okayama University as Lecturer and Associate Professor. Since 2004, Prof. Matsuyama has been a full professor at Kobe University. In 2007, he became the Director of Research Center for Membrane and Film Technology. He has served as an Editor of the Journal of Membrane Science since 2018. Prof. Matsuyama has been working on membrane-focused research for more than 30 years, in particular on water purification as well as CO2 separation. Aiming to develop novel membranes, he specializes in microfiltration, ultrafiltration, nanofiltration, reverse osmosis, and gas separation. As of 2021, Prof. Matsuyama has authored approximately 500 scientific journal publications, 17 featured books, and more than 80 patents. Prof. Matsuyama has received eight academic awards, two university excellent researcher awards, and one social contribution award. The featured awards include the Lifetime Achievement Award of Society of Chemical Engineers of Japan (2012) and the Distinguished Paper Award of Advanced Powder Technology (2017). In 2013, he was honored with the Iue Culture Award for his significant contribution to society as a scientist. Yuqing Lin received his B.S. and Ph.D. from Nanjing Tech University, China, in 2010, and 2015, respectively, both in chemical engineering. He was a postdoctoral staff member (research fellow) at Nanyang Technological University, Singapore (2015–2018), and an academic researcher at Kobe University, Japan (2018–2021). Then, he joined East China University of Science and Technology as a distinguished research scientist (full professor). Dr. Lin’s main research fields are chemical and environmental engineering, especially in advanced separations via membrane technology for resolving sustainable energy and environmental issues. He specializes in novel membrane development (such as novel hybrid membranes), low-pressure nanofiltration, high-flux reverse osmosis, and ion exchange membranes for water and wastewater treatment. He has authord more than 40 SCI journal publications (H-index: 24@google scholar citation, as of May 2023). Junfeng Zheng is a postdoctoral associate working with Prof. Bart Van der Bruggen in the Department of Chemical Engineering at KU Leuven, Belgium. He received his Ph.D. in Chemical Engineering from KU Leuven in 2022. Prior to KU Leuven, he completed his M.Eng. and B.A. in environmental engineering at Nanjing University of Science and Technology and Taizhou University. His research focuses on the development of high-performance nanofiltration membranes for water treatment. Resource recovery is his main research area, including zero-liquid discharge of saline textile wastewater, recovery of heavy metals from highly saline water, and advanced membranes for lithium extraction. To date, he has published more than 30 papers in prestigious peer-reviewed journals (H-index: 18, as of May 2023). As the first or corresponding author, he has published 12 papers in high-quality journals, such as Journal of Membrane Science, Journal of Hazardous Materials, Separation and Purification Technology, Chemical Engineering Journal, etc.

There have been mounting concerns over microplastics as a vector of environmental xenobiotics recently. Adsorption plays a pivotal role in this process, which varies with the properties of xenobiotics, the characteristics of microplastics, and environmental conditions. The vast number of xenobiotics and the diversity of microplastics, as well as the continuous weathering of microplastics in the environment, make it unrealistic to measure the adsorption capacity and affinity of each combination of xenobiotics, microplastics, and environmental conditions in laboratory studies. Random Forest (RF) and Artificial Neural Network (ANN) algorithms were used to predict the adsorption affinity of xenobiotics on microplastics and elucidate the impact of environmental parameters. pH is responsible for a large variation in the results through its effect on the dissociation of ionizable xenobiotics and the surface charge of microplastics. The aging status of microplastics had a smaller but still significant impact on adsorption affinity, with pristine particles generally having a higher affinity. The results shed light on the potential alteration of the fate and impact of xenobiotics by microplastics. As more data become available in the future, the precision of machine learning (ML) models can be further improved. Overall, our study demonstrated the potential of ML in predicting the adsorption of a wide range of xenobiotics on microplastics.

Viruses found in the effluent and on the membrane surface during ultrafiltration (UF) processes will introduce hidden biosecurity dangers to drinking water. Fe3+ coagulation coupled with H2O2 to create an in situ membrane cleaning method, and MS2 bacteriophage was used as a model to investigate virus removal by UF when humic acid (HA) was present. The results showed that MS2 was removed by HA based on size exclusion, hydrophobicity, and electrostatic repulsion. Meanwhile, HA slightly reduced MS2 accumulation on the membrane surface by inhibiting MS2 adsorption. Fe3+ pretreatment (0.08 mmol/L) eliminated MS2 in the effluent by the adsorption and size exclusion of iron flocs. MS2 retained on the membrane surface was reduced through electrostatic repulsion. Iron flocs-H2O2 cleaning destroyed viral protein capsids through HO· oxidation and eliminated all MS2. The mitigation efficiency of membrane fouling was greatly improved with a flux recovery of 97.8%. Moreover, the use of H2O2 was significantly saved (3%) compared to no Fe3+ pretreatment (12%). This study provides a potentially useful and economically enhanced membrane cleaning method for virus-containing water treatment by UF, which could not only eliminate viruses and mitigate membrane fouling in the UF system but also reduce the use of membrane cleaning agents to save costs.

Monitoring the biochemistry of aquatic ecosystems is critical to understanding the biogeochemical cycling induced by microorganisms. They play a vital role in climate-gaseous drivers associated with natural ecosystems, such as methane emission in wetlands and peatlands; gas cycling and fixation: methane, sulfur, carbon, and nitrogen; water quality assessment and remediation; monitoring oxygen saturation due to contamination and algal proliferation; and many more. Microorganisms interact with these environments inducing diurnal and seasonal changes that have been, to date, poorly characterized. To aid with the long-term in-situ monitoring of natural aquatic ecosystems, we designed a Sub-liquid and Atmospheric Measurement (SAM) instrument. This floating platform can autonomously measure various sub-liquid and atmospheric parameters over a long time. This paper describes the design of SAM and illustrates how its long-term operation can produce critical information to complement other standard laboratory-based microbiological studies.